Cas no 2228394-36-1 (2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid)

• Product Name: 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid
• CAS No: 2228394-36-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6286787
• PubChem ID: 165610745
• Update Time: 2025-10-31

2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid
• 2228394-36-1
• EN300-1752824

• Inchi： 1S/C13H15NO2/c1-3-14-7-6-11-8-10(4-5-12(11)14)9(2)13(15)16/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： MBLABJBVTFJZNZ-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CC2=C(C=1)CCN2CC)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid

Introduction to 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid (CAS No. 2228394-36-1) in Modern Chemical and Pharmaceutical Research

2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service registry number CAS No. 2228394-36-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, featuring a fused indole ring system substituted with an ethyl group and connected to a prop-2-enoic acid moiety, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the indole core have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The presence of the ethyl group in the 1-position of the indole ring enhances the molecule's lipophilicity, which can influence its ability to cross biological membranes and interact with biological targets. Additionally, the prop-2-enoic acid moiety introduces a carboxylic acid functionality, which can participate in hydrogen bonding interactions and further modulate the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. The structural features of 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid suggest potential interactions with enzymes and receptors involved in critical biological pathways. For instance, studies have indicated that indole derivatives can modulate neurotransmitter systems, making this compound a candidate for investigating its effects on central nervous system disorders.

In the realm of oncology, indole-based compounds have shown promise as inhibitors of key enzymes involved in cancer cell proliferation and survival. The prop-2-enoic acid moiety may enhance the compound's ability to inhibit enzymes such as cyclooxygenases (COX) or lipoxygenases, which are implicated in inflammation and cancer progression. Preliminary computational studies have suggested that this compound could bind to these enzymes at critical sites, potentially leading to the development of novel anti-cancer agents.

The synthesis of 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid presents an interesting challenge due to the complexity of the indole ring system. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also allow for functional group modifications that can fine-tune the biological activity of the compound.

Biological evaluation of CAS No. 2228394-36-1 has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated potential inhibitory effects on certain kinases and transcription factors, suggesting its utility in addressing diseases driven by aberrant signaling pathways. Moreover, preliminary pharmacokinetic studies indicate that this compound exhibits reasonable oral bioavailability and metabolic stability, which are crucial factors for its translation into clinical applications.

The integration of machine learning and artificial intelligence has revolutionized drug discovery by enabling rapid screening of large chemical libraries for hits with desired properties. 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enoic acid serves as an excellent example of how computational tools can identify promising candidates for experimental validation. By leveraging these technologies, researchers can accelerate the process of identifying lead compounds and optimizing their efficacy while minimizing toxicity.

The future prospects for CAS No. 2228394-36-1 are vast, particularly in the context of personalized medicine. Advances in genomics and proteomics have facilitated the identification of biomarkers that can predict patient responses to specific therapies. This compound's unique structural features make it a versatile tool for investigating individual variations in drug response, thereby paving the way for tailored therapeutic strategies.

In conclusion,2-(1ethyl23dihydroindol5yl)propennoic acid (CAS No.2228394361) represents a significant advancement in chemical and pharmaceutical research. Its intriguing structure, combined with promising preclinical data, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological functions and synthetic methodologies,CAS No.2228394361 is poised to play a pivotal role in shaping future treatments across multiple therapeutic domains.